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Compound of Interest

Compound Name: 4-(1-Aminopropyl)phenol

CAS No.: 85068-38-8

Cat. No.: B1274174

Get Quote

Executive Summary & Structural Context[1][2][3]
4-(1-Aminopropyl)phenol (Molecular Formula:

; MW: 151.21 g/mol ) represents a specific subclass of phenethylamine derivatives where the
amine functionality is located at the benzylic (

) position of a propyl chain, rather than the terminal position seen in typical neurotransmitters
like dopamine.

This structural distinction—a chiral benzylic amine—presents unique challenges in elucidation

due to the lability of the benzylic proton and the potential for stereochemical isomers. This

guide details the rigorous workflow for confirming this structure, moving from synthetic logic to

spectroscopic validation (MS, IR, NMR).

Key Structural Features for Elucidation
Phenolic Core: Provides characteristic UV absorbance and exchangeable protons.
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Benzylic Amine: The primary amine is attached to the carbon directly bonded to the aromatic

ring (

).

Propyl Chain: Extends as an ethyl group from the chiral center.

Chirality: The

is a stereocenter, existing as

and

enantiomers.

"Proof by Synthesis": The Logical Anchor
Before spectroscopic analysis, the most robust structural confirmation comes from a definitive

synthetic route. Understanding the precursor defines the expected product.

Recommended Synthetic Pathway: The most direct route to 4-(1-aminopropyl)phenol
involves the reductive amination of 4-hydroxypropiophenone or the reduction of its oxime

derivative.

Precursor:4-Hydroxypropiophenone (Known structure).

Intermediate: Reaction with Hydroxylamine (

) yields 4-hydroxypropiophenone oxime.

Reduction: Catalytic hydrogenation (

) or Lithium Aluminum Hydride (

) reduction converts the oxime (

) directly to the amine (

).

Note on Causality: This route guarantees the nitrogen is at the
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(alpha) position. If the synthesis started with a Friedel-Crafts acylation of phenol with propionyl
chloride followed by reductive amination, the carbon skeleton is preserved, ruling out
constitutional isomers like tyramine derivatives.

Mass Spectrometry (MS): Fragmentation Logic
Mass spectrometry provides the first "fingerprint" of the molecule. For benzylic amines, the

fragmentation is highly predictable and governed by

-cleavage.

Fragmentation Pathway Analysis
Molecular Ion (

): m/z 151 (Odd mass indicates odd nitrogen count).

Primary Fragmentation (

-Cleavage): In primary amines, the bond between the

-carbon (bearing the nitrogen) and the adjacent alkyl group (the

-carbon) is the weakest link under electron impact (EI).

Cleavage: Breakage of the

bond.

Loss: The ethyl group (

, mass 29) is lost as a radical.

Base Peak: The charge remains on the nitrogen-containing fragment due to resonance

stabilization by the aromatic ring and the nitrogen lone pair.

Calculated Base Peak:

Secondary Fragmentation:

m/z 107: Loss of the amine fragment (as
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) or formation of the hydroxytropylium ion.

m/z 77: Phenyl cation (typical aromatic signature).

Visualization: MS Fragmentation Pathway
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α-Cleavage
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Minor Path (-44 Da)
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m/z 122

[Ar-CH=NH2]+
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Figure 1: Predicted Mass Spectrometry fragmentation pathway showing the dominance of

-cleavage.[1]

Infrared Spectroscopy (IR)
IR is used primarily for functional group inventory.
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Frequency (

)
Intensity Assignment

Structural
Confirmation

3200-3400 Broad/Strong O-H Stretch
Phenolic hydroxyl

group.

3300-3350 Medium (Doublet) N-H Stretch

Primary amine (

). Often obscured by

OH.

2850-2960 Medium C-H Stretch
Alkyl (propyl) chain

protons.

1590, 1510 Strong C=C Ring Stretch
Aromatic ring

breathing modes.

1230 Strong C-O Stretch Phenol C-O bond.

830-850 Strong C-H Bending

Para-substitution

pattern (2 adjacent

H's).

Nuclear Magnetic Resonance (NMR) Elucidation
This is the definitive step. The data below assumes a solvent of DMSO-

or MeOD (Methanol-

) to prevent peak broadening from exchangeable protons, though shifts below are referenced
to standard ppm ranges.

H NMR (Proton) Analysis
The molecule possesses Low Symmetry in the alkyl chain but High Symmetry in the aromatic

ring.

Aromatic Region (AA'BB' System):

6.70 ppm (2H, d,
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Hz): Protons ortho to the electron-donating -OH group. Shielded.

7.10 ppm (2H, d,

Hz): Protons meta to the -OH (ortho to the alkyl chain). Deshielded.

Diagnostic: The roof effect and coupling constant confirm para-substitution.

Benzylic Methine (

):

3.75 - 3.85 ppm (1H, t): The chiral proton. It is deshielded by both the aromatic ring and
the amine nitrogen. It appears as a triplet due to coupling with the adjacent methylene (

).[2]

Propyl Chain (

):

1.60 - 1.75 ppm (2H, m): Methylene protons (

). Complex multiplet due to coupling with both the chiral methine and the terminal methyl.

0.80 ppm (3H, t): Terminal methyl group (

). Classic triplet.

Exchangeable Protons (Solvent Dependent):

In DMSO-

, the Phenol -OH appears singlet ~9.2 ppm. The Amine

appears broad ~1.5-2.0 ppm (often invisible in MeOD).

C NMR (Carbon) Analysis
Expect 7 unique carbon signals for this 9-carbon molecule due to symmetry in the phenol ring.
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Carbon Type
Approx Shift (

ppm)
Description

C-OH (Ipso) 156.0 Deshielded by Oxygen.

C-Alkyl (Ipso) 135.0 Attached to the propyl chain.

Ar-CH (Meta) 127.5 (2 Carbons)

Ar-CH (Ortho) 115.0
(2 Carbons) Shielded by OH

resonance.

CH-NH2 (

)
57.0 Chiral center. Deshielded by N.

CH2 (

)
30.0 Methylene.

CH3 (

)
11.0 Methyl.

Experimental Protocol: Isolation & Purification
To ensure high-quality spectral data, the sample must be free of the ketone precursor.

Step-by-Step Purification Workflow:

Acid-Base Extraction:

Dissolve crude product in 0.1M HCl (Amine protonates to

, becomes water-soluble).

Wash aqueous layer with Ethyl Acetate (Removes unreacted ketone/neutral impurities).

Basify aqueous layer to pH ~10 using

or
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(Amine deprotonates; Phenol may also deprotonate but usually stays sufficiently organic-
soluble or precipitates).

Extract into Dichloromethane (DCM) or Ethyl Acetate.

Drying & Concentration:

Dry organic layer over Anhydrous

.

Evaporate solvent under reduced pressure (Rotovap) at <40°C.

Validation Check:

Run TLC (Silica). Mobile phase: DCM:MeOH:NH4OH (90:9:1).

Stain with Ninhydrin (Turns purple/red for primary amines).

Elucidation Workflow Diagram
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Figure 2: Operational workflow for the isolation and structural validation of the target molecule.

Stereochemical Considerations
Since C1 is chiral, the synthesized product will be a racemate (

) unless an asymmetric synthesis (e.g., using a chiral auxiliary or enzyme) was used.

Differentiation Protocol: To determine enantiomeric excess (ee):
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Derivatization: React the amine with a chiral derivatizing agent like (R)-Mosher's Acid

Chloride.

NMR Analysis: The resulting diastereomers will show distinct chemical shifts for the

-proton and the methyl group in

H NMR.

Chiral HPLC: Use a column like Chiralcel OD-H with a Hexane/IPA mobile phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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